Cas no 887880-96-8 (2-{1-methyl-2,4-dioxo-7,8-diphenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide)

• Product Name: 2-{1-methyl-2,4-dioxo-7,8-diphenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide
• CAS No: 887880-96-8
• MF: C₂₂H₁₈N₆O₃
• MW: 414.41672372818
• CID: 5362539
• Update Time: 2025-10-31

2-{1-methyl-2,4-dioxo-7,8-diphenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1,3-dioxo-6,7-diphenylpurino[7,8-a]imidazol-2-yl)acetamide
• 2-{1-methyl-2,4-dioxo-7,8-diphenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide

• Inchi： 1S/C22H18N6O3/c1-25-19-18(20(30)27(22(25)31)13-17(23)29)26-12-16(14-8-4-2-5-9-14)28(21(26)24-19)15-10-6-3-7-11-15/h2-12H,13H2,1H3,(H2,23,29)
• InChI Key： FHSISPDSHVQNMA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C([H])C([H])=C([H])C=4[H])C(C4C([H])=C([H])C([H])=C([H])C=4[H])=C([H])N32)N(C([H])([H])[H])C(N1C([H])([H])C(N([H])[H])=O)=O

Additional information on 2-{1-methyl-2,4-dioxo-7,8-diphenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide

Recent Advances in the Study of 2-{1-methyl-2,4-dioxo-7,8-diphenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide (CAS: 887880-96-8)

The compound 2-{1-methyl-2,4-dioxo-7,8-diphenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide (CAS: 887880-96-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and mechanism of action. The results suggest that the compound exhibits high selectivity for its target proteins, making it a promising candidate for further drug development.

In addition to its inhibitory properties, the compound has also been investigated for its pharmacokinetic profile. Preclinical studies in animal models have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, with minimal off-target effects. These findings underscore the compound's potential as a lead molecule for the treatment of diseases such as cancer and autoimmune disorders.

Further research is underway to optimize the compound's chemical structure for enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials. The compound's unique scaffold also opens avenues for the development of novel derivatives with improved therapeutic profiles.

In conclusion, the latest research on 2-{1-methyl-2,4-dioxo-7,8-diphenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide (CAS: 887880-96-8) highlights its significant potential in drug discovery and development. Continued exploration of its biological activities and optimization of its chemical properties will be crucial for realizing its full therapeutic potential.